Cas no 209804-25-1 (tert-butyl 5-(bromomethyl)indazole-1-carboxylate)

• Product Name: tert-butyl 5-(bromomethyl)indazole-1-carboxylate
• CAS No: 209804-25-1
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• MDL: MFCD13183030
• CID: 1040574
• PubChem ID: 70700583
• Update Time: 2025-06-13

tert-butyl 5-(bromomethyl)indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate
• Tert-butyl 5-(bromomethyl)indazole-1-carboxylate
• 5-(Bromomethyl)-1H-indazole-1-carboxylic acid,1,1-dimethyl ethyl ester
• AK103926
• ANW-64347
• CTK8C0216
• KB-41000
• CS-0449629
• AM86099
• SCHEMBL25105304
• A879318
• AKOS016006096
• F18300
• 1H-Indazole-1-carboxylic acid, 5-(bromomethyl)-, 1,1-dimethylethyl ester
• tert-Butyl5-(bromomethyl)-1H-indazole-1-carboxylate
• 209804-25-1
• DTXSID10743395
• tert-butyl 5-(bromomethyl)indazole-1-carboxylate

• MDL： MFCD13183030
• Inchi： 1S/C13H15BrN2O2/c1-13(2,3)18-12(17)16-11-5-4-9(7-14)6-10(11)8-15-16/h4-6,8H,7H2,1-3H3
• InChI Key： LKQALJCINTYLIY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=NN2C(=O)OC(C)(C)C)C=1

Computed Properties

• Exact Mass: 310.03175
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 44.12

Additional information on tert-butyl 5-(bromomethyl)indazole-1-carboxylate

Recent Advances in the Application of tert-Butyl 5-(Bromomethyl)indazole-1-carboxylate (CAS: 209804-25-1) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 5-(bromomethyl)indazole-1-carboxylate (CAS: 209804-25-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile role as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings and applications of this compound, highlighting its potential in drug discovery and development.

Recent studies have demonstrated that tert-butyl 5-(bromomethyl)indazole-1-carboxylate serves as a crucial building block in the synthesis of indazole-based derivatives, which are known for their diverse pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop novel kinase inhibitors targeting cancer-related pathways. The bromomethyl group at the 5-position of the indazole ring allows for further functionalization, enabling the creation of a wide array of derivatives with tailored biological properties.

In addition to its role in kinase inhibitor development, tert-butyl 5-(bromomethyl)indazole-1-carboxylate has been employed in the synthesis of potential antiviral agents. A recent preprint on bioRxiv detailed its use in constructing indazole-containing compounds that exhibit inhibitory activity against SARS-CoV-2 proteases. The study highlighted the compound's stability and reactivity under various coupling conditions, making it a valuable tool for medicinal chemists.

From a synthetic chemistry perspective, advancements in the preparation and purification of tert-butyl 5-(bromomethyl)indazole-1-carboxylate have been reported. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis protocol that improves yield and reduces byproduct formation. This development is particularly significant for industrial applications where consistent quality and scalability are paramount.

The safety profile and handling considerations of tert-butyl 5-(bromomethyl)indazole-1-carboxylate have also been subjects of recent investigation. Material Safety Data Sheet (MSDS) updates and handling guidelines have been revised based on new toxicological data, emphasizing the need for proper personal protective equipment when working with this brominated compound in laboratory settings.

Looking forward, researchers anticipate expanded applications of tert-butyl 5-(bromomethyl)indazole-1-carboxylate in PROTAC (Proteolysis Targeting Chimera) development and other targeted protein degradation strategies. Its structural features make it particularly suitable for linker construction in these innovative therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in drug discovery.

In conclusion, tert-butyl 5-(bromomethyl)indazole-1-carboxylate (CAS: 209804-25-1) continues to prove its value as a versatile chemical building block in pharmaceutical research. Recent studies have expanded our understanding of its applications in medicinal chemistry while improving synthetic methodologies for its production. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.